Tert-butyl 7-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate
Overview
Description
Tert-butyl 7-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate is a chemical compound with the CAS Number: 909135-31-5 . It has a molecular weight of 239.31 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-9-4-10(8-14)6-11(15)5-9/h9-10H,4-8H2,1-3H3 . This code provides a unique representation of the compound’s molecular structure.Physical and Chemical Properties Analysis
This compound has a molecular weight of 239.31 . It is a solid at room temperature and should be stored in a refrigerator .Scientific Research Applications
Synthesis and Structural Studies
Tert-butyl 7-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate and related compounds are primarily investigated for their synthesis processes and structural properties. Mandal et al. (2005) describe an efficient synthesis of a closely related compound, demonstrating its utility as a building block for solid-phase synthesis (Mandal, Kaluarachchi, Ogrin, Bott, & McMurray, 2005). Moriguchi et al. (2014) synthesized a similar compound, tert-butyl 3-oxo-2-oxa-5-azabicyclo[2.2.2]octane-5-carboxylate, and analyzed its molecular structure through X-ray diffraction analysis (Moriguchi, Krishnamurthy, Arai, Matsumoto, Araki, Tsuge, & Nishino, 2014).
Conformational Analysis
Kumaran et al. (1999) explored the molecular structures and conformations of three 3-azabicyclononanes, providing insight into the conformational dynamics of these compounds (Kumaran, Ponnuswamy, Shanmugam, Jeyaraman, Shivakumar, & Fun, 1999). This research helps in understanding the stereochemistry and potential interactions of this compound derivatives.
Application in Peptidomimetics
Azabicycloalkane amino acids, closely related to this compound, serve as rigid dipeptide mimetics. They are valuable in peptide-based drug discovery for structure-activity studies, as highlighted by Mandal et al. (2005) (Mandal et al., 2005).
Exploring Stereochemistry and Chirality
Research also focuses on exploring the stereochemistry and chirality of related compounds. For instance, Moriguchi et al. (2014) synthesized chiral cyclic amino acid esters and characterized them using spectroscopy and X-ray diffraction (Moriguchi et al., 2014). This work contributes to the understanding of stereochemical aspects, which are crucial in drug design and synthesis.
Development of Synthetic Methods
The synthesis of these compounds often involves innovative methods, as demonstrated by various researchers. For example, the synthesis of related compounds by Bok and Speckamp (1979) reveals insights into the reactivity and conformational analysis of such molecules (Bok & Speckamp, 1979). These methods are foundational for synthesizing complex molecules in medicinal chemistry.
Catalytic Applications
Some research delves into the use of these compounds as intermediates in catalytic processes. Breuning et al. (2009) developed enantiomerically pure bi- and tricyclic 9-oxabispidines using a compound related to this compound (Breuning, Steiner, Mehler, Paasche, & Hein, 2009). This research illustrates the potential catalytic applications of these compounds.
Safety and Hazards
Properties
IUPAC Name |
tert-butyl 7-oxo-3-azabicyclo[3.3.1]nonane-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO3/c1-13(2,3)17-12(16)14-7-9-4-10(8-14)6-11(15)5-9/h9-10H,4-8H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KJQIEALHEWUCMM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CC2CC(C1)CC(=O)C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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